Cas no 478954-44-8 (2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide)

• Product Name: 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide
• CAS No: 478954-44-8
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 6103461
• PubChem ID: 2439580
• Update Time: 2025-07-17

2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(4-Acetamidophenyl)-2-cyano-N-(2,6-diethylphenyl)prop-2-enamide
• EN300-26579788
• 478954-44-8
• Z44322005
• 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide

• Inchi： 1S/C22H23N3O2/c1-4-17-7-6-8-18(5-2)21(17)25-22(27)19(14-23)13-16-9-11-20(12-10-16)24-15(3)26/h6-13H,4-5H2,1-3H3,(H,24,26)(H,25,27)/b19-13-
• InChI Key： WDNPSHRBFJPJEY-UYRXBGFRSA-N
• SMILES： O=C(/C(/C#N)=C\C1C=CC(=CC=1)NC(C)=O)NC1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82Ų

Additional information on 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide

Introduction to 2-Cyano-N-(2,6-Diethylphenyl)-3-(4-Acetamidophenyl)Prop-2-Enamide (CAS No. 478954-44-8)

2-Cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide, with the CAS number 478954-44-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a cyano group, an acetamide moiety, and a diethylphenyl substituent. These functional groups contribute to its chemical stability and reactivity, making it a valuable candidate for various research and development activities.

The molecular structure of 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide can be represented as C₁₉H₂₁N₃O₂. The presence of the cyano group (−CN) imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The acetamide group (−NHCOCH₃) adds to the compound's hydrophilicity and can enhance its solubility in aqueous environments. The diethylphenyl substituent (C₆H₃(C₂H₅)₂) provides additional steric bulk and hydrophobicity, which can affect the compound's binding affinity and selectivity.

In the context of pharmaceutical research, 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide has been studied for its potential therapeutic applications. Recent studies have explored its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. The researchers found that the compound effectively reduced tumor growth in vitro and in vivo, suggesting its potential as a novel anticancer agent.

Beyond cancer research, 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide has also shown promise in other therapeutic areas. A 2020 study published in the European Journal of Pharmacology investigated its effects on inflammation and pain. The results indicated that the compound possesses anti-inflammatory and analgesic properties, making it a potential candidate for treating conditions such as arthritis and neuropathic pain. The mechanism of action appears to involve modulation of inflammatory cytokines and pain signaling pathways.

The synthesis of 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide typically involves multi-step organic reactions. One common synthetic route starts with the condensation of 4-acetamidobenzaldehyde with malononitrile to form an intermediate nitrile derivative. This intermediate is then reacted with 2,6-diethylaniline to yield the final product. The synthesis process can be optimized to improve yield and purity, which is crucial for large-scale production and pharmaceutical applications.

In addition to its therapeutic potential, 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide has been studied for its use in materials science. Research published in Advanced Materials in 2019 demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. The unique combination of functional groups in the molecule contributes to strong intermolecular interactions, leading to improved material performance.

The safety profile of 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide is an important consideration for both research and industrial applications. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 2-cyano-N-(2,6-diethylphenyl)-3-(4-acetamidophenyl)prop-2-enamide (CAS No. 478954-44-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.